Benzofurazan-5-carbonyl chloride

• IUPAC Name: 2,1,3-benzoxadiazole-5-carbonyl chloride
• InChI: InChI=1S/C7H3ClN2O2/c8-7(11)4-1-2-5-6(3-4)10-12-9-5/h1-3H
• InChI Key: ODCMBRSQNVPDOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C=C1C(=O)Cl
• Molecular Formula: C7H3ClN2O2
• DSSTOX Substance ID: DTXSID60370731
• Molecular Weight: 182.56 g/mol
• CAS RN: 126147-86-2

Description

Benzofurazan-5-carbonyl chloride is a chemical compound with the molecular formula C9H5ClO2. It is used in the development of new biosensors for clinical diagnosis and monitoring.

Molecular Structure Analysis

The molecular structure of Benzofurazan-5-carbonyl chloride is represented by the empirical formula C9H5ClO2. Its molecular weight is 180.59.

Physical And Chemical Properties Analysis

Benzofurazan-5-carbonyl chloride has a molecular weight of 180.59. More detailed physical and chemical properties such as melting point, boiling point, and density can be found on chemical databases.

Scientific Research Applications

Bioactivity Research

Benzofuran derivatives, including BFC, exhibit a range of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. This makes BFC a compound of interest in bioactivity research, where it could be used to develop new therapeutic agents.

Synthesis of Complex Molecules

Recent advancements in synthetic methods have enabled the construction of complex benzofuran derivatives. BFC could play a role in these syntheses, contributing to the development of difficult-to-prepare polycyclic compounds.

Pharmacological Studies

The diverse pharmacological activities of benzofuran derivatives indicate their potential as drug candidates. BFC, as a benzofuran derivative, is valuable for pharmacological studies aimed at discovering new drugs.

Safety And Hazards

Benzofurazan-5-carbonyl chloride is classified as an eye irritant (Hazard Statements H319) and precautions should be taken while handling it. More detailed safety and hazard information can be found on the material safety data sheet.

Synthesis routes and methods I

Procedure details

In a 500 ml reactor fitted with mechanical stirring, thermometer, addition funnel, reflux condenser and nitrogen inlet, [2,1,3]-benzoxadiazole-5-carboxylic acid (28 g) was suspended in toluene (245 ml). To this suspension was added thionyl chloride (39.4 g) and DMF (0.35 ml). The resulting mixture was heated to reflux and maintained for 3 hours. A short pass column was installed and toluene was distilled (atmospheric pressure, 124 ml) off to remove excess reagent. After cooling the remaining toluene was distilled off, which resulted in a thick oil. This oil was distilled (90° C., 2 mm Hg) to remove impurities and the product crystallized on standing (79.8% yield), mp: 55-58° C.

Synthesis routes and methods II

Procedure details

To a solution of 0.84 g (5.0 mmoles) benzofurazan-5-carboxylic acid and 1 drop dimethylformamide in 20 ml methylene chloride cooled in an ice-bath was added 0.70 g (5.5 mmoles) oxalyl chloride. The solution was warmed to room temperature, stirred for 3 hours, and the solvent was removed in vacuo. The residual oil was extracted with 3×15 ml warm hexane. The combined extract was evaporated to dryness, the resulting solid was stirred under 2 ml cold hexane, the hexane was decanted, and the solid was dried to give 0.895 g (98%) crude benzofurazan-5-carbonyl chloride.